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Compound of Interest

Compound Name: Sulfo-Cy3 maleimide

Cat. No.: B15977230

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Sulfo-Cy3 maleimide was not readily

available. The following guidance is based on data for closely related sulfo-cyanine dyes and

general laboratory safety practices for handling fluorescent, thiol-reactive compounds.[1] Users

should always consult their institution's safety office and any available supplier information

before use. The toxicity of many cyanine dyes is not fully known, and they should be handled

with care as potentially toxic chemicals.[1]

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Sulfo-Cy3 maleimide. Adherence to these procedures is

essential to ensure personal safety, experimental integrity, and proper disposal.

Chemical Properties and Storage
Sulfo-Cy3 maleimide is a water-soluble, thiol-reactive fluorescent dye.[2][3] It is commonly

used for labeling proteins, peptides, and other molecules containing sulfhydryl groups.[4]
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Property Value Source

Molecular Formula C₃₆H₄₁KN₄O₉S₂ [3][5]

Molecular Weight ~777 g/mol [5]

Appearance Red powder [3]

Excitation Maximum (λex) ~548 nm [3][5]

Emission Maximum (λem) ~563 nm [3][5]

Solubility Water, DMSO, DMF [3][5][6]

Storage Conditions -20°C in the dark, desiccated [2][5][6]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure when handling

Sulfo-Cy3 maleimide.[1] The minimum PPE required in a laboratory setting includes a lab

coat, protective eyewear, long pants, and closed-toe shoes.[7]
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Body Part PPE Item Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[1] Inspect for

tears or holes before use.

Dispose of contaminated

gloves immediately.[1] Double

gloving may be necessary for

added protection.[7]

Body Laboratory coat

A standard laboratory coat

should be worn and kept fully

buttoned.[1]

Eyes/Face Safety goggles or face shield

Use tightly sealed safety

goggles to protect against dust

particles and splashes.[1] A

face shield worn over safety

glasses or goggles is

recommended when there is a

significant splash hazard.[7][8]

Respiratory Respirator

For handling the powder, a fit-

tested N95 or higher-rated

respirator may be required to

prevent inhalation of fine

particles, especially if

engineering controls like a

fume hood are not available.[1]

[9]

Feet Closed-toe shoes

Shoes that fully cover the feet

are required in the laboratory

at all times.[1]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the general procedure for preparing and handling Sulfo-Cy3 maleimide
solutions for labeling experiments.
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Preparation and Weighing:

Handle the solid dye powder in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.[1]

Allow the vial of the dye to warm to room temperature before opening to prevent moisture

condensation.

Weigh the required amount of Sulfo-Cy3 maleimide in a clean, tared container.

Dissolution:

Since Sulfo-Cy3 maleimide is a sulfonated cyanine dye, it is soluble in aqueous buffers.

[1]

Dissolve the weighed dye in the appropriate aqueous buffer for your experiment.

If using organic solvents like DMSO or DMF, add the solvent to the dry compound first to

ensure complete dissolution before adding to an aqueous solution.

Vortex or sonicate briefly to ensure the dye is fully dissolved.[1]

Labeling Reaction:

Add the dissolved dye solution to your sample (e.g., protein, nucleic acid) according to

your specific experimental protocol.[1]

Maleimide reactions with thiols are most efficient at a pH between 7 and 7.5.

Protect the solution from light during incubation to prevent photobleaching of the dye.[1]

Storage of Stock Solutions:

Store stock solutions protected from light.[1]

For short-term storage (up to 1 month), -20°C is recommended.[1]

For long-term storage (up to 6 months), -80°C is recommended.[1]
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Disposal Plan
All waste containing Sulfo-Cy3 maleimide must be treated as hazardous chemical waste.[1]

Waste Collection:

Collect all liquid waste containing the dye in a clearly labeled, sealed container. The label

should include "Hazardous Waste," "Fluorescent Dye Waste," and the chemical name

"Sulfo-Cy3 maleimide."[1]

Contaminated solid waste, such as gloves, pipette tips, and paper towels, should be

collected in a separate, clearly labeled hazardous waste bag or container.[1]

Disposal Procedure:

Do not pour fluorescent dye waste down the drain.[1]

Dispose of the collected hazardous waste through your institution's Environmental Health

and Safety (EHS) office.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Experimental Workflow Visualization
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Preparation
- Wear full PPE

- Work in fume hood

Weighing
- Allow vial to warm to RT
- Weigh required amount

Dissolution
- Add appropriate solvent

(aqueous buffer, DMSO, or DMF)
- Vortex/sonicate to dissolve

Waste Disposal
- Collect liquid and solid waste

- Label as hazardous
- Contact EHS for pickup

Waste
Labeling Reaction

- Add dye to sample
- Incubate (protect from light)

Waste

Purification
(If required by protocol)

Waste

Storage
- Protect from light
- Short-term: -20°C
- Long-term: -80°C

Labeled Sample Waste

Click to download full resolution via product page

Workflow for handling Sulfo-Cy3 maleimide from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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